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Compound of Interest

Compound Name: Monononyl phthalate-d4

Cat. No.: B15555467

Get Quote

An In-depth Technical Resource for Scientists and Drug Development Professionals

This technical guide provides a comprehensive overview of Monononyl phthalate-d4 (MNP-

d4), a deuterated analog of the phthalate metabolite Monononyl phthalate. This document is

intended for researchers, scientists, and drug development professionals, detailing the

procurement, physicochemical properties, and analytical applications of this stable isotope-

labeled standard. Particular focus is given to its role as an internal standard in mass

spectrometry-based quantification methods.

Introduction to Monononyl Phthalate-d4
Monononyl phthalate-d4 is a crucial analytical tool for the accurate quantification of

Monononyl phthalate in various biological and environmental matrices. Phthalates are a class

of industrial chemicals widely used as plasticizers to enhance the flexibility and durability of

polymers. Due to their widespread use, human exposure is ubiquitous, and concerns exist

regarding their potential endocrine-disrupting properties. Accurate measurement of phthalate

metabolites is therefore essential for toxicological and epidemiological studies.

The use of a stable isotope-labeled internal standard, such as MNP-d4, is the gold standard for

quantitative analysis using mass spectrometry. Its chemical and physical properties are nearly
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identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation,

chromatography, and ionization. However, its increased mass allows it to be distinguished from

the native analyte by the mass spectrometer, enabling correction for matrix effects and

variations in sample processing and instrument response.

Supplier and Pricing Information
The acquisition of high-purity Monononyl phthalate-d4 is the first critical step for any research

application. Several reputable suppliers provide this analytical standard. Pricing is typically not

listed publicly and requires a formal quotation.

Supplier Website Contact for Pricing Notes

Clearsynth --INVALID-LINK--
sales@clearsynth.c
om

Offers a range of
stable isotopes and
analytical
standards.
Certificate of
Analysis is
available.

LGC Standards --INVALID-LINK--

Request a custom

quotation on their

website.

Provides high-quality

reference materials for

various analytical

applications.

Santa Cruz

Biotechnology
--INVALID-LINK--

Contact information

available on their

website.

A well-known supplier

of biochemicals for

research.

Physicochemical Properties and Technical Data
A thorough understanding of the physicochemical properties of Monononyl phthalate-d4 is

essential for its proper handling, storage, and use in analytical methods.
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Property Value References

Chemical Name
mono-n-Nonyl Phthalate-
3,4,5,6-d4

CAS Number 2514564-42-0

Unlabeled CAS Number 24539-59-1

Molecular Formula C₁₇H₂₀D₄O₄

Molecular Weight 296.39 g/mol

Appearance Typically a solid

Storage
Recommended storage at

-20°C for long-term stability.

Purity

Typically ≥98% for chemical

purity and ≥99 atom % D for

isotopic purity.

Solubility

Soluble in organic solvents

such as methanol and

acetonitrile.

Experimental Protocols
The primary application of Monononyl phthalate-d4 is as an internal standard for the

quantification of Monononyl phthalate in biological samples by liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following is a generalized experimental protocol.

Preparation of Stock and Working Solutions
Internal Standard (IS) Stock Solution: Prepare a stock solution of Monononyl phthalate-d4
in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Calibration Standard Stock Solution: Prepare a stock solution of non-labeled Monononyl

phthalate in the same solvent at a concentration of 1 mg/mL.
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Working Solutions: Prepare serial dilutions of the calibration standard stock solution to create

a series of calibration standards at desired concentrations. Prepare a working solution of the

internal standard at a fixed concentration that will be added to all samples, calibration

standards, and quality controls.

Sample Preparation (e.g., Urine)
Sample Spiking: To a defined volume of the biological sample (e.g., 1 mL of urine), add a

small, precise volume of the Monononyl phthalate-d4 internal standard working solution.

Enzymatic Hydrolysis (for total MNP): To measure both free and glucuronidated MNP, add β-

glucuronidase to the sample and incubate to deconjugate the metabolites.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by deionized water.

Load the prepared sample onto the conditioned SPE cartridge.

Wash the cartridge with a low-organic solvent mixture to remove interferences.

Elute the analytes (MNP and MNP-d4) with a high-organic solvent (e.g., acetonitrile or

methanol).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-

MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Inject the reconstituted sample into a UPLC or HPLC system

equipped with a C18 column. Use a gradient elution with a mobile phase typically consisting

of water and an organic solvent (methanol or acetonitrile), often with a small amount of acid

(e.g., formic acid) to improve peak shape.

Mass Spectrometric Detection: Analyze the column eluent using a tandem mass

spectrometer operating in a suitable ionization mode (e.g., negative electrospray ionization -
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ESI-). Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring -

MRM) for both MNP and MNP-d4.

Diagrams
Procurement and QC Workflow
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Procurement

Quality Control

Identify Supplier

Request Quote

Place Order

Receive Compound

Verify CoA

Prepare Stock Solution

Confirm Identity & Purity (Optional)

Ready for Experimental Use

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample

Spike with MNP-d4 IS

Enzymatic Hydrolysis

Solid-Phase Extraction

Evaporation & Reconstitution

LC-MS/MS Analysis

Data Analysis
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Exposure & Metabolism Potential Signaling Interactions

Di-n-nonyl Phthalate (DNnP)

Monononyl Phthalate (MNP)

DNnP MNPEsterases Nuclear Receptors (e.g., ER, AR, PPAR) Altered Gene Expression Endocrine Disruption

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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